Cas no 2757904-80-4 (1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757904-80-4
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• CID: 5762623
• PubChem ID: 165979941
• Update Time: 2025-07-17

1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate
• EN300-37153494
• 2757904-80-4
• 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C17H13NO4S/c1-12-6-9-14(10-7-12)23(20,21)22-16-11-8-13-4-2-3-5-15(13)17(16)18-19/h2-11H,1H3
• InChI Key： BPIYRJAFMDMYEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=C2C=CC=CC2=C1N=O

Computed Properties

• Exact Mass: 327.05652907g/mol
• Monoisotopic Mass: 327.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.2Ų

Additional information on 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757904-80-4)

1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757904-80-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to in abbreviated forms such as Nitrosonaphthalene sulfonate or NNS derivative, is a subject of interest in both academic research and industrial applications. Its molecular structure combines a naphthalene core with a nitroso group and a sulfonate ester, making it a versatile intermediate in synthetic chemistry.

The growing demand for high-performance organic intermediates has placed compounds like 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate at the forefront of innovation. Researchers are particularly intrigued by its potential role in photocatalysis and material science, where its unique electronic properties could lead to breakthroughs in sustainable energy solutions. For instance, its ability to act as a photoactive agent has been explored in the development of next-generation solar cells and light-emitting diodes (LEDs).

One of the most frequently asked questions about CAS No. 2757904-80-4 revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the nitrosation of naphthalene derivatives followed by sulfonation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure its purity and structural integrity. These methods are critical for applications requiring high-precision chemical reactions, such as pharmaceutical intermediates or specialty polymers.

In the context of green chemistry, 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate has been studied for its potential to reduce environmental impact. Its role as a catalyst or co-catalyst in eco-friendly chemical processes aligns with the global push toward sustainability. For example, recent studies have investigated its use in biodegradable polymer synthesis, where it may help reduce reliance on traditional petrochemical-based methods.

The compound's stability and reactivity profile also make it a candidate for advanced material design. In particular, its electron-withdrawing properties have been leveraged in the development of conductive polymers and nanomaterials. These applications are particularly relevant in fields like flexible electronics and wearable technology, where lightweight and durable materials are in high demand.

Another area of interest is the analytical detection of 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate. Techniques such as mass spectrometry (MS) and infrared spectroscopy (IR) are commonly used to identify and quantify the compound in complex mixtures. This is particularly important for quality control in industrial-scale production, where consistency and reproducibility are paramount.

Looking ahead, the potential applications of CAS No. 2757904-80-4 are vast and varied. From renewable energy to advanced materials, this compound exemplifies the intersection of chemistry and innovation. As research continues to uncover new uses and optimize existing ones, 1-Nitrosonaphthalen-2-yl 4-methylbenzene-1-sulfonate is poised to play a pivotal role in shaping the future of specialty chemicals.